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Compound of Interest

Compound Name: N1-Acetyl Triethylenetetramine-d4

Cat. No.: B12381456

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trientine, a copper-chelating agent primarily used in the treatment of Wilson's disease,
undergoes in vivo acetylation to form its main metabolites, N-acetyltrientine and N,N1°-
diacetyltrientine. The effective monitoring of Trientine and its acetylated metabolites is crucial
for pharmacokinetic studies, therapeutic drug monitoring, and quality control of pharmaceutical
formulations. This document provides detailed application notes and protocols for the
chromatographic separation of Trientine and its acetylated metabolites using High-Performance
Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry
(LC-MS/MS).

Metabolic Pathway of Trientine

Trientine is metabolized in the body through acetylation, leading to the formation of N2-
acetyltrientine and N*,N°-diacetyltrientine. Understanding this pathway is essential for
developing analytical methods that can simultaneously quantify the parent drug and its
metabolites.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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